2-(3-Fluoro-2-methylphenoxy)ethan-1-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, enzymatic synthesis of fluorinated compounds has been studied . Fluorinated compounds are widely used in molecular imaging, pharmaceuticals, and materials . The direct formation of the C-F bond by fluorinase is considered the most effective and promising method .Scientific Research Applications
Flexible Chelating Ligands for Metals
- Research by Liu et al. (1993) on the design and synthesis of potentially hexadentate (N3O3) amine phenol ligands, which could include derivatives of 2-(3-Fluoro-2-methylphenoxy)ethan-1-amine, suggests these ligands have applications in complexing with group 13 metals like aluminum, gallium, and indium (Liu et al., 1993).
Crystal Structure and Molecular Interactions
- The crystal structure of similar compounds, as studied by Rademeyer et al. (2005), shows potential for understanding intermolecular interactions and hydrogen bonding in molecular design (Rademeyer et al., 2005).
Reactions with Diamines and Anilines
- Research by Lee and Main (1975) on the reactions of similar compounds with diamines and anilines can be relevant to understanding the base catalysis by amines in nucleophilic aromatic substitution reactions (Lee & Main, 1975).
Intracellular pH Measurement
- Rhee et al. (1995) investigated fluorinated analogs of aminophenol for measuring intracellular pH, indicating potential biomedical applications in cellular studies (Rhee et al., 1995).
Complex Formation with Metals
- Caravan and Orvig (1997) studied water-soluble amine phenols, possibly including derivatives of this compound, which could be used in complex formation with metals like aluminum, gallium, and indium (Caravan & Orvig, 1997).
Synthesis and Characterization of Polyphenols
- Kaya et al. (2012) focused on the synthesis and characterization of polyphenols derived from similar compounds, exploring their thermal stability, optical, and electrochemical properties (Kaya et al., 2012).
Electrophilic Amination and Atom Removal
- Bombek et al. (2004) studied the electrophilic amination of fluorophenols, which can be related to the removal of the fluorine atom in similar compounds (Bombek et al., 2004).
properties
IUPAC Name |
2-(3-fluoro-2-methylphenoxy)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c1-7-8(10)3-2-4-9(7)12-6-5-11/h2-4H,5-6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLSAAOHKWSMRQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)OCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-[(Cyclopropylmethoxy)methyl]cyclohexan-1-amine](/img/structure/B1400785.png)
amine](/img/structure/B1400803.png)